Cas no 1361713-61-2 (3'-Chloro-2,5-dichloro-4'-nitro-biphenyl)

• Product Name: 3'-Chloro-2,5-dichloro-4'-nitro-biphenyl
• CAS No: 1361713-61-2
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4996161
• Update Time: 2025-10-12

3'-Chloro-2,5-dichloro-4'-nitro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-2,5-dichloro-4'-nitro-biphenyl

• Inchi： 1S/C12H6Cl3NO2/c13-8-2-3-10(14)9(6-8)7-1-4-12(16(17)18)11(15)5-7/h1-6H
• InChI Key： HAJIXNYGNSKGHZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC(=C(C=1)Cl)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 310
• XLogP3: 5.4
• Topological Polar Surface Area: 45.8

Additional information on 3'-Chloro-2,5-dichloro-4'-nitro-biphenyl

Professional Introduction to 3'-Chloro-2,5-dichloro-4'-nitro-biphenyl (CAS No. 1361713-61-2)

3'-Chloro-2,5-dichloro-4'-nitro-biphenyl, with the chemical identifier CAS No. 1361713-61-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative, characterized by its chloro and nitro substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various functional materials. The compound's molecular structure, featuring two chlorine atoms at the 2 and 5 positions and a nitro group at the 4' position, contributes to its reactivity and utility in multiple synthetic pathways.

The significance of 3'-Chloro-2,5-dichloro-4'-nitro-biphenyl lies in its potential applications across different scientific domains. In pharmaceutical research, this compound serves as a precursor in the development of novel therapeutic agents. Its biphenyl core is a common structural motif in many bioactive molecules, and the presence of halogen and nitro functional groups enhances its versatility in chemical transformations. Recent studies have highlighted its role in the synthesis of kinase inhibitors, which are crucial in targeting various diseases, including cancer and inflammatory disorders.

In agrochemical applications, 3'-Chloro-2,5-dichloro-4'-nitro-biphenyl has been explored as a building block for designing advanced pesticides and herbicides. The chlorine atoms facilitate nucleophilic substitution reactions, allowing for the introduction of other pharmacophores that can improve the efficacy of agrochemical products. Moreover, the nitro group can be further functionalized to produce compounds with enhanced stability and bioavailability. This makes it an attractive candidate for developing next-generation crop protection agents that are more effective and environmentally sustainable.

The chemical properties of 3'-Chloro-2,5-dichloro-4'-nitro-biphenyl also make it relevant in material science. Researchers have investigated its potential as a precursor for organic semiconductors and liquid crystals due to its rigid planar structure and ability to form stable radicals. These characteristics are essential for designing materials with specific electronic properties, which can be used in optoelectronic devices such as organic light-emitting diodes (OLEDs) and solar cells.

Recent advancements in synthetic chemistry have provided new insights into the utility of CAS No. 1361713-61-2. For instance, catalytic methods have been developed to introduce additional functional groups onto the biphenyl core with high selectivity and yield. These techniques have enabled the preparation of derivatives with tailored properties for various applications. Additionally, green chemistry approaches have been explored to minimize waste and improve the sustainability of its synthesis, aligning with global efforts to promote environmentally friendly chemical processes.

The pharmacological potential of 3'-Chloro-2,5-dichloro-4'-nitro-biphenyl has been further examined through computational modeling and experimental studies. Computational methods have helped predict how this compound interacts with biological targets, providing a rational basis for designing modified versions with improved binding affinity and selectivity. Experimental validation has confirmed these predictions, demonstrating its effectiveness as an intermediate in drug discovery programs.

In conclusion, 3'-Chloro-2,5-dichloro-4'-nitro-biphenyl (CAS No. 1361713-61-2) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative solutions across multiple scientific disciplines. As our understanding of its properties continues to grow, so too will its role in advancing technological and medical progress.